![molecular formula C18H14O2 B3022441 (4-Methoxyphenyl)(naphthalen-1-yl)methanone CAS No. 39070-92-3](/img/structure/B3022441.png)
(4-Methoxyphenyl)(naphthalen-1-yl)methanone
Overview
Description
(4-Methoxyphenyl)(naphthalen-1-yl)methanone, also known as MNM, is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields. MNM is a ketone derivative that has a naphthalene ring and a methoxyphenyl group attached to it.
Scientific Research Applications
Identification in Illegal Products
- Identification in Herbal and Drug-like Products : (4-Methoxyphenyl)(naphthalen-1-yl)methanone was identified as an adulterant in herbal and drug-like products obtained via the Internet. It was classified as a benzoylindole, and its identification involved techniques like liquid chromatography–mass spectrometry, gas chromatography–mass spectrometry, and nuclear magnetic resonance spectroscopy (Nakajima et al., 2011).
Chemical Synthesis and Analysis
- Synthesis of Related Compounds : Research has been conducted on the synthesis of chemically related compounds like (naphthalen-4-yl)(phenyl)methanones and N-methyl-N-phenylnaphthalen-1-amines, which were discovered to be potent inducers of apoptosis in various cell lines (Jiang et al., 2008).
- Crystal Structure Analysis : The crystal structure of related compounds like (1,4-dihydroxynaphthalen-2-yl)(4'-methoxyphenyl) methanone has been determined using x-ray diffraction analysis, contributing to the understanding of molecular structures and interactions (Benites et al., 2016).
Biological and Pharmacological Activities
- Antiestrogenic Activity : Some derivatives of this compound have been synthesized and shown to have antiestrogenic activity, indicating potential applications in endocrine-related conditions (Jones et al., 1979).
- Anticonvulsant Activity : Derivatives containing the naphthalen-1-yl-methanone moiety have been designed and synthesized with the aim of establishing a pharmacophoric model for anticonvulsant activity, suggesting potential therapeutic applications in epilepsy or seizure disorders (Rajak et al., 2010).
Therapeutic Applications
- Antihyperglycemic Agents : Novel aminoalkoxy phenyl-substituted naphthalene-1-yl-methanone derivatives have been synthesized and tested for their anti-hyperglycemic activity, showing potential as therapeutic agents for diabetes (Kumar et al., 2006).
Material Science Applications
- Polyimide Synthesis : Naphthalene-ring containing diamines, including derivatives of this compound, have been synthesized and used to create thermally stable polyamides, indicating potential applications in material science and engineering (Mehdipour‐Ataei et al., 2005).
Diagnostic and Imaging Applications
- Radioligand Synthesis for PET Imaging : Carbon-11-labeled aminoalkylindole derivatives of naphthalen-1-yl-(1-pentylindol-3-yl)methanone were prepared for use as cannabinoid receptor radioligands, potentially useful in PET imaging for the study of substance abuse and neurological disorders (Gao et al., 2014).
Safety and Hazards
The safety information for this compound includes several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with cannabinoid receptors . These receptors, particularly CB1 and CB2, play a crucial role in various physiological processes, including pain sensation, mood, and memory .
Mode of Action
It’s worth noting that related compounds have been shown to act as agonists at the cannabinoid receptors . Agonists bind to receptors and activate them to produce a biological response. In the case of cannabinoid receptors, this can lead to effects such as pain relief or mood alteration .
Biochemical Pathways
The activation of cannabinoid receptors by similar compounds has been associated with the modulation of neurotransmitter release in the brain, affecting various physiological and cognitive processes .
Result of Action
The activation of cannabinoid receptors by similar compounds can lead to a variety of effects, including pain relief, mood alteration, and changes in appetite .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of (4-Methoxyphenyl)(naphthalen-1-yl)methanone. For instance, the compound’s photochromic and fluorescent properties can be affected by light exposure . Additionally, the compound’s action may be influenced by the presence of other substances, the pH of the environment, and the temperature .
Properties
IUPAC Name |
(4-methoxyphenyl)-naphthalen-1-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14O2/c1-20-15-11-9-14(10-12-15)18(19)17-8-4-6-13-5-2-3-7-16(13)17/h2-12H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEGIYCMFDIWAKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10325317 | |
Record name | (4-methoxyphenyl)(naphthalen-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10325317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39070-92-3 | |
Record name | NSC409634 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=409634 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (4-methoxyphenyl)(naphthalen-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10325317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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